1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H20N2O2/c1-13-8-9-14(2)17(10-13)21-12-15(11-18(21)22)19(23)20-16-6-4-3-5-7-16/h3-10,15H,11-12H2,1-2H3,(H,20,23)
• InChI Key: CIVAWJQKQKAOJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This compound is widely used in scientific research to study the role of adenosine receptors in various physiological processes.

Mechanism of Action

1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide acts as a selective antagonist of the adenosine A1 receptor. Adenosine receptors are G protein-coupled receptors that are activated by the endogenous ligand adenosine. Adenosine A1 receptors are widely distributed in the brain and peripheral tissues and are involved in the regulation of various physiological processes. 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide binds to the adenosine A1 receptor and prevents the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has also been shown to reduce blood pressure and heart rate in animal models of hypertension. In addition, 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has been shown to increase wakefulness and reduce sleep in animal models of sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is its selectivity for the adenosine A1 receptor. This allows researchers to study the specific role of this receptor in various physiological processes. However, one of the limitations of 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for the study of 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide. One area of research is the role of adenosine A1 receptors in the regulation of pain and inflammation. Another area of research is the role of adenosine A1 receptors in the regulation of cardiovascular function. Finally, there is a need for the development of more soluble analogs of 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide that can be more easily administered in experimental settings.
Conclusion:
In conclusion, 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is a selective antagonist of the adenosine A1 receptor that is widely used in scientific research to study the role of this receptor in various physiological processes. It has been shown to have a number of biochemical and physiological effects, including the reduction of pain and inflammation and the regulation of cardiovascular function. While there are some limitations to its use in experimental settings, 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide remains an important tool for the study of adenosine receptors.

Scientific Research Applications

1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is widely used in scientific research to study the role of adenosine A1 receptors in various physiological processes such as sleep, pain, and cardiovascular function. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis and neuropathic pain. 1-(2,5-dimethylphenyl)-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has also been used to study the role of adenosine A1 receptors in the regulation of blood pressure and heart rate.